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Compound of Interest |

Compound Name: Ethyl 4-Chloroacetoacetate-13C4
CAS No.: 1216736-40-1
Cat. No.: B565187
. J

Executive Safety Summary

e Compound: Ethyl 4-Chloroacetoacetate-13C4 (Stable Isotope: Carbon-13).[1]

e Primary Hazards:Lachrymator (tear gas effect), Fatal in contact with skin (Acute Tox. 1/2),
Corrosive (Skin Corr.[2] 1B).

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

« Critical Prohibition:DO NOT dispose of down the drain. DO NOT mix with alkaline waste
streams (risk of exothermic hydrolysis).

Hazard Identification & Waste Characterization

Before initiating disposal, the waste must be accurately characterized to ensure regulatory
compliance (RCRA) and safety during transport.[2]
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Parameter Specification Implications for Disposal

Use unlabeled CAS for general
CAS No. 638-07-3 (Unlabeled) waste profiling; note "13C-
Labeled" on manifest.

Note: While not violently water-
D002 (Corrosive), D003 reactive, it hydrolyzes.[2] It is

(Potential Reactive*) strictly regulated as a

RCRA Codes

Toxic/Corrosive organic.

Classified as Combustible (not
Flash Point ~97°C (206°F) Flammable D001) but burns in
an incinerator.

Must be segregated from
pH ~2.9 (Acidic) bases to prevent heat

generation and spattering.

. High Risk: Handling requires
Toxicity LD50 (Dermal) < 50 mg/kg ) )
double-gloving and face shield.

Expert Insight: The

label renders this compound non-radioactive. However, because it is often used in
metabolic tracking or mass spectrometry standards, ensure it is not inadvertently
placed in radioactive waste streams, which incurs unnecessary costs and regulatory
scrutiny.[2]

Disposal Workflow: Step-by-Step
Scenario A: Disposal of Pure/Unused Reagent

Best for: Expired inventory or surplus stock.

e Preparation:
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o Work inside a certified chemical fume hood.

o PPE: Butyl rubber or Silver Shield® gloves are required (standard nitrile offers poor
resistance to chlorinated esters). Wear chemical splash goggles and a face shield.

o Container Inspection:
o Ensure the original container is tightly sealed.[3][4][5][6]

o If the cap is degraded (common with corrosives), transfer the contents to a new glass or
HDPE container.[2] Avoid metal containers due to corrosion risk.

e Labeling:
o Deface the original commercial label if placing in a secondary waste pack.
o Apply a Hazardous Waste label with the following constituents:
» Ethyl 4-chloroacetoacetate (95%)[2]
» Hazard Checkboxes: Toxic, Corrosive.[2][3][4][7]
¢ Inventory Management:
o Log the disposal in your LIMS (Laboratory Information Management System).

o Cost Recovery: If the material is uncompromised, consider offering it to internal mass
spectrometry cores before disposal, as

reagents are high-value assets.[2]

Scenario B: Reaction Mixtures & Waste Streams

Best for: HPLC waste or synthesis byproducts containing the compound.
e Segregation:

o Do not mix with oxidizing agents (e.g., nitric acid) or strong bases (e.g., NaOH, KOH).[2]
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o Segregate into the "Halogenated Organic Solvents" waste stream.

e Quenching (Optional/Advanced):
o Only perform if required by your specific waste profile and if trained.

o Small amounts can be hydrolyzed by slow addition to a large volume of ice-cold dilute
sodium bicarbonate solution.

o Warning: This generates CO2 gas and heat. Perform strictly in a hood. Once neutralized
(pH 7), the aqueous layer can often be treated as aqueous waste, while the organic
residue remains halogenated waste.[2]

o Recommendation: For most labs, skip quenching and dispose of as active halogenated
waste to minimize risk.[2]

Spill Response Protocol (Immediate Action)

If a spill occurs, the lachrymatory nature requires immediate evacuation of the immediate area.

[2]

Evacuate & Ventilate: Clear the lab. Allow the fume hood to purge vapors for 10-15 minutes.

o PPE Up: Don self-contained breathing apparatus (SCBA) if the spill is outside a hood. For
small hood spills, use double gloves and a respirator with organic vapor/acid gas cartridges.

[2]
e Absorb:

o Do not use paper towels (increases surface area for evaporation).

o Use Vermiculite, Dry Sand, or a commercial Solvent Absorbent Pad.[2]
o Decontaminate:

o After picking up the solid waste, wash the surface with a mild soap solution.[2]
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o Place all cleanup materials into a wide-mouth jar, seal, and label as "Debris contaminated
with Ethyl 4-chloroacetoacetate.”

Visual Decision Tree: Waste Segregation

Waste Generation:
Ethyl 4-Chloroacetoacetate-13C4

Physical State?

Unused sed Accident

Pure Liquid / Reagent Dilute / Reaction Mix

Contains Oxidizers or Strong Bases?

Lab Pack (Original Container)
Tag: Toxic, Corrosive

Spill Cleanup Material

Double Bag / Seal Jar

Yes Tag: Toxic Debris

No

SEGREGATE IMMEDIATELY Combine with
Do Not Mix Halogenated Solvents

Ship for Incineration
(UN 2927)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Ethyl 4-Chloroacetoacetate waste streams to ensure
safety and compliance.
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Regulatory & Transport Information

When preparing the waste manifest for the EHS team or external contractor, use the following
classifications.

Proper Shipping Name: Toxic liquid, corrosive, organic, n.o.s. (Ethyl 4-chloroacetoacetate)[1]

[21E31[4] 1516181 91[10]

UN Number: UN 2927

Hazard Class: 6.1 (Toxic)[6]

Subsidiary Risk: 8 (Corrosive)

Packing Group: Il

References

o U.S. Environmental Protection Agency.[11] (2023). Defining Hazardous Waste: Listed and
Characteristic Wastes (RCRA). Retrieved from [Link]

+ National Institutes of Health (NIH).[12] (2022).[3][12][11][13] Waste Disposal Guide:
Chemical Waste Segregation. Retrieved from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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